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H-Phe-Leu-NH2.HBr solubility and stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: H-Phe-Leu-NH2.HBr

CAS No.: 108321-16-0

Cat. No.: S1489102

Available Chemical and Biological Data

The table below summarizes the key information found for H-Phe-Leu-NH2.HBr.

Property Description

Chemical Name H-Phenylalanine-Leucine-Amide Hydrobromide [1]

CAS Number 108321-16-0 [1]

Molecular Formula C15H24BrNsO2 [1]

Molecular Weight 358.27 g/mol [1]

Salt Form Hydrobromide (HBr); enhances water solubility and stabilizes the amine
group [1]

Structural Features Dipeptide with an amide bond linking phenylalanine and leucine residues [1]

Reported Biological Shown to activate the PISK/AKT/mTOR pathway, exhibiting neuroprotective

Activity effects in cellular models [1]

Synthesis and Handling Protocols
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The synthesis and handling of this dipeptide should follow established peptide chemistry principles, given

the lack of a specific published protocol for this exact compound.

¢ Recommended Synthesis Method: Solid-Phase Peptide Synthesis (SPPS) is the gold standard
for producing such dipeptides [1]. This method involves sequentially adding Na-protected amino acids
to a resin-bound peptide chain, followed by deprotection and cleavage steps to yield the final product.
¢ Critical Synthesis Parameters: To achieve high yield and purity, the coupling time for amino acids
should be extended to 2—4 hours, and scavengers (e.g., 1% anisol) should be used to reduce side
reactions [1].
e Handling and Storage Considerations: The general instability of protein and peptide drugs
underscores the importance of careful handling [2]. To maintain stability, consider these strategies:
o Use of Additives: Employ stabilizers like sugars, polymers, or surfactants in formulation buffers
to combat aggregation [2].
o Container Engineering: The architectural structure of storage containers can impact stability;
using specialized containers can help [2].
o Control of Physical Stresses: Avoid temperature extremes and agitation, as these can cause
unfolding, misfolding, or aggregation [2].

Analytical Characterization Strategies

A multi-pronged analytical approach is required to fully characterize the dipeptide and confirm its stability.

¢ Liquid Chromatography-Mass Spectrometry (LC-MS): This is a core technique for assessing the
purity and identity of pharmaceutical peptides and for detecting covalent modifications or degradation
products [2].
e Stress Studies: To determine the stability profile of H-Phe-Leu-NH2.HBr, you can design stress
studies that expose the compound to various conditions [2]:
o Temperature-Induced Instability: Incubate the dipeptide at elevated temperatures (e.g., 40°C,
60°C) and analyze samples over time for degradation or aggregation.
o pH Variation: Examine the stability of the compound in buffers of different pH to identify optimal
storage conditions.
¢ Monitoring Physical Instability: Techniques such as Size-Exclusion Chromatography (SEC) or
Dynamic Light Scattering (DLS) can be used to detect and quantify the formation of aggregates, a
common physical instability in peptide solutions [2].

Context on Peptide Stability and Mechanisms
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The following diagram illustrates the general pathways of protein and peptide instability, which are critical

considerations for a stable H-Phe-Leu-NH2.HBr formulation.
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General pathways of peptide instability under stress [2]

¢ Mechanism of Neuroprotective Action: Research on peptides containing the Phe-Leu sequence
indicates that the leucine residue facilitates hydrophobic interactions with the pleckstrin
homology domain of AKT, while the phenylalanine moiety stabilizes binding to mTOR's FRB
domain [1]. This dual interaction is key to activating the PIBKIAKT/mTOR pathway, a crucial cell
survival signaling cascade [1].

A Path Forward for Your Research

Based on the gathered information, here are the practical steps to develop a complete data set for your

whitepaper:

e Determine Solubility Experimentally: Since quantitative solubility data is not available, you will
need to establish it. Start by performing a simple solubility test in water and common organic solvents
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(e.g., DMSO, ethanol) at room temperature, noting the maximum concentration achieved before
precipitation.

o Establish a Stability-Indicating Method: Develop an LC-MS method that can separate H-Phe-Leu-
NH2.HBr from its potential degradation products. This method will be essential for all subsequent
stability studies.

e Conduct Forced Degradation Studies: Use the method above to test the dipeptide under various
stress conditions (heat, light, acidic/basic pH) to identify its major degradation pathways and establish
its stability profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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